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Compound of Interest

Compound Name: RS102895

Cat. No.: B1250010

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of RS102895, a potent

and selective antagonist of the C-C chemokine receptor 2 (CCR2), in various mouse models.

The provided protocols are intended to serve as a detailed guide for in vivo studies

investigating the therapeutic potential of inhibiting the CCL2-CCR2 signaling axis.

Introduction
RS102895 is a small molecule inhibitor of CCR2, a key receptor involved in the recruitment of

monocytes and macrophages to sites of inflammation. The CCL2-CCR2 signaling pathway is

implicated in the pathogenesis of numerous inflammatory and fibrotic diseases, as well as

cancer. Consequently, RS102895 is a valuable tool for preclinical research in these areas. This

document outlines established dosages, administration routes, and detailed experimental

protocols for the use of RS102895 in mouse models of vaccination and renovascular

hypertension.

Data Presentation: In Vivo Dosages of RS102895 in
Mice
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The following table summarizes the reported dosages and administration routes for RS102895
in mouse models. The selection of a specific dosage and route will depend on the experimental

model and the desired pharmacokinetic profile.

Mouse
Model

Dosage
Administrat
ion Route

Vehicle
Dosing
Schedule

Reference

Vaccination

Model
5 mg/kg

Intraperitonea

l (i.p.)

Injection

Water

Single dose

or every 6

hours

[1]

Renovascular

Hypertension
10 mg/kg/day

Drinking

Water
Water Continuous [2]

Pharmacokinetic Profile: RS102895 has a short half-life of approximately one hour in mice.

This necessitates a multi-dose regimen (e.g., every 6 hours) for intraperitoneal administration

to maintain effective plasma concentrations. Administration in drinking water provides a method

for continuous delivery.

Signaling Pathway: The CCL2-CCR2 Axis
RS102895 exerts its effects by blocking the interaction of the chemokine CCL2 with its receptor

CCR2. This interaction, upon activation, triggers a cascade of downstream signaling pathways

that are crucial for cell survival, proliferation, migration, and inflammation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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